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Compound of Interest

Compound Name: JNJ-17203212

Cat. No.: B1673000 Get Quote

For immediate reference, treat JNJ-17203212 as a toxic hazardous chemical waste. All

disposal procedures must comply with local, state, and federal regulations. Consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

This document provides essential safety and logistical information for the proper disposal of

JNJ-17203212, a potent and selective TRPV1 antagonist. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and environmental protection.

Hazard Identification and Safety Summary
Based on available Safety Data Sheets (SDS), JNJ-17203212 is classified with the following

hazards:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1][2]

Serious Eye Irritation (Category 2A/2): Causes serious eye irritation.[1][2]

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat, must be worn when handling this compound.[2] All handling should be

performed in a well-ventilated area, preferably within a chemical fume hood.
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The disposal of JNJ-17203212 and its contaminated materials must be managed through your

institution's hazardous waste program.

Waste Segregation:

Collect waste JNJ-17203212, including expired or unused material, and any materials

contaminated with it (e.g., pipette tips, weighing boats, absorbent paper) separately from

non-hazardous trash and other chemical waste streams.

Specifically, this waste should be categorized as a halogenated organic compound. It is

crucial to segregate it from incompatible materials such as strong oxidizing agents and

acids.[3][4]

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with the chemical; high-density polyethylene or glass is

generally suitable.[5]

The container must be kept securely sealed, except when adding waste.[3][6]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "JNJ-
17203212," and the CAS Number "821768-06-3."

Indicate the associated hazards (e.g., "Toxic," "Irritant").

Storage:

Store the sealed waste container in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory.[6][7]

The storage area should be cool, dry, and well-ventilated, away from heat sources and

incompatible chemicals.[3]
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Once the waste container is full or ready for disposal according to your lab's procedures,

contact your institution's EHS department to arrange for pickup.

Under no circumstances should JNJ-17203212 be disposed of down the drain or in the

regular trash.[8][9]

Decontamination of Empty Containers:

Empty containers that held JNJ-17203212 must be treated as hazardous waste unless

properly decontaminated.[8]

For containers that held acutely hazardous waste, triple rinsing with a suitable solvent

(such as ethanol or DMSO, in which JNJ-17203212 is soluble) is a common practice. The

rinsate must be collected and disposed of as hazardous waste.[8] Consult your EHS office

for specific decontamination procedures.

Quantitative Data and Chemical Properties
The following table summarizes key quantitative data for JNJ-17203212 relevant to handling

and disposal.

Property Value Source

Molecular Formula C₁₇H₁₅F₆N₅O [7][9][10]

Molecular Weight 419.32 g/mol [7][9][10]

CAS Number 821768-06-3 [2][10]

Hazard Classification

Acute Toxicity (Oral), Category

3; Serious Eye Irritation,

Category 2A

[1][2]

Solubility
Soluble to 100 mM in DMSO

and ethanol
[7][10]

Storage Temperature
+4°C or 2-8°C for long-term

storage
[2][10]
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Experimental Protocols
Specific experimental protocols for the chemical neutralization or deactivation of JNJ-
17203212 for disposal are not publicly available. The standard and required procedure is

disposal via a licensed hazardous waste management facility, which will typically employ high-

temperature incineration.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of JNJ-
17203212.
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JNJ-17203212 Disposal Workflow

JNJ-17203212 Disposal Workflow

JNJ-17203212 Disposal Workflow
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Caption: Workflow for the safe disposal of JNJ-17203212 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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